Cas no 1187929-98-1 (N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride)

• Product Name: N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride
• CAS No: 1187929-98-1
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• MDL: MFCD09701334
• CID: 4778670
• Update Time: 2026-02-27

N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N-PYRAZIN-2-YL-HYDRAZINE HYDROCHLORIDE
• SB31310
• 2-(1-Methylhydrazinyl)pyrazine hydrochloride
• N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride

• MDL： MFCD09701334
• Inchi： 1S/C5H8N4.ClH/c1-9(6)5-4-7-2-3-8-5;/h2-4H,6H2,1H3;1H
• InChI Key： UKOWUGJLXYWOSA-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C1C=NC=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Topological Polar Surface Area: 55

Additional information on N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride

N-Methyl-N-pyrazin-2-YL-hydrazine Hydrochloride (CAS No. 1187929-98-1): An Overview

N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride (CAS No. 1187929-98-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(methylhydrazino)pyrazine hydrochloride, has garnered attention due to its unique chemical structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride consists of a pyrazine ring substituted with a methylhydrazino group, forming a salt with hydrochloric acid. The molecular formula is C6H10N4·HCl, and its molecular weight is approximately 173.63 g/mol. The compound is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol.

One of the key aspects of N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride is its synthetic accessibility. Various methods have been developed to synthesize this compound, including the reaction of 2-chloropyrazine with methylhydrazine in the presence of hydrochloric acid. This reaction typically proceeds under mild conditions, making it a feasible route for large-scale production in both academic and industrial settings.

In recent years, significant research has been conducted to explore the biological activities of N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride demonstrated selective cytotoxicity towards human lung cancer cells (A549) and breast cancer cells (MCF-7), while showing minimal toxicity to normal cells.

The mechanism of action for N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride has also been investigated. Research suggests that the compound may induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, it has been found to inhibit the expression of key oncogenes such as Bcl-2 and Mcl-1, which are known to promote cell survival and resistance to chemotherapy.

Beyond its antitumor properties, N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride has shown promise in other therapeutic areas. For example, a study published in the European Journal of Medicinal Chemistry reported that the compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests potential applications for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have demonstrated that the compound has good oral bioavailability and favorable pharmacokinetic profiles, making it a promising lead compound for further drug development.

In conclusion, N-Methyl-N-pyrazin-2-YL-hydrazine hydrochloride (CAS No. 1187929-98-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.